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Compound of Interest

Compound Name: 2-bromo-11H-benzo[a]carbazole

Cat. No.: B8090130 Get Quote

This guide provides a comprehensive overview of the health and safety considerations for 2-
bromo-11H-benzo[a]carbazole (CAS No. 103569-04-6). It is intended for researchers,

scientists, and professionals in the field of drug development and organic synthesis. A critical

challenge in compiling this document is the significant lack of publicly available, peer-reviewed

toxicological and safety data specific to this exact molecule.

Therefore, this guide is constructed upon the precautionary principle. We will infer potential

hazards and establish robust safety protocols based on data from structurally similar

compounds and the well-understood risks associated with the broader chemical class of

brominated polycyclic aromatic amines. The primary analogues referenced are 2-Bromo-9H-

carbazole and the parent scaffold 11H-Benzo[a]carbazole. All recommendations are designed

to provide the highest level of protection in the absence of definitive data. The professional user

must, at all times, treat 2-bromo-11H-benzo[a]carbazole as a substance of unknown toxicity

with a high potential for hazard.

Section 1: Chemical Identification and Structural
Analogues
Proper identification is the cornerstone of chemical safety. The properties and hazards of

isomers and related compounds can vary significantly. This section clearly defines the target

compound and the analogues used for hazard assessment in this guide.
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Compound

Role
Chemical Name CAS Number

Molecular

Formula

Molecular

Weight

Target

Compound

2-bromo-11H-

benzo[a]carbazol

e

103569-04-6[1] C₁₆H₁₀BrN 296.16 g/mol [1]

Structural

Analogue

2-Bromo-9H-

carbazole
3652-90-2[2] C₁₂H₈BrN 246.10 g/mol [3]

Structural

Analogue

8-Bromo-11H-

benzo[a]carbazol

e

21064-34-6[4] C₁₆H₁₀BrN 296.16 g/mol [5]

Parent Scaffold

11H-

Benzo[a]carbazol

e

239-01-0[6] C₁₆H₁₁N 217.27 g/mol [6]

Section 2: Hazard Assessment and Classification
(Based on Analogue Data)
Given the absence of specific data for 2-bromo-11H-benzo[a]carbazole, we must extrapolate

from available information for closely related structures. The Safety Data Sheet (SDS) for 2-

Bromo-9H-carbazole provides the most comprehensive GHS classification available for a

relevant analogue.[2]

It is prudent to assume that 2-bromo-11H-benzo[a]carbazole exhibits similar, if not more

pronounced, hazards. The benzo[a]carbazole structure itself is a polycyclic aromatic system, a

class of compounds known to include carcinogens.[7][8] Bromination can further alter

metabolic pathways and toxicity profiles.

Table 2: GHS Hazard Classification for Analogue 2-Bromo-9H-carbazole[2][9]
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Hazard Class Hazard Code Hazard Statement

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation

Serious Eye Damage/Irritation

(Category 2A)
H319 Causes serious eye irritation

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335 May cause respiratory irritation

Expert Analysis of Potential Hazards:

Carcinogenicity and Mutagenicity: While no specific data exists for this compound, carbazole

derivatives have been investigated for anti-cancer properties, indicating potent biological

activity.[8] Polycyclic aromatic amines are a well-known class of mutagens. The

precautionary principle demands that 2-bromo-11H-benzo[a]carbazole be handled as a

potential carcinogen and mutagen. All operations should be conducted in a manner that

eliminates exposure.

Dermal, Ocular, and Respiratory Irritation: Based on the analogue data, the compound is

expected to be a significant irritant.[2] The fine, crystalline nature of similar compounds

suggests that dust inhalation is a primary exposure risk, leading to respiratory tract irritation.

[9]

Acute Toxicity: The "Harmful if swallowed" classification for the analogue suggests that

ingestion of even small quantities could lead to adverse health effects.[2]

Section 3: Hierarchy of Controls for Safe Handling
To ensure personnel safety, a multi-layered approach to hazard control must be implemented.

This "Hierarchy of Controls" prioritizes strategies that are most effective at reducing or

eliminating risks. Personal Protective Equipment (PPE) is always the final line of defense.
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Hierarchy of Controls for 2-bromo-11H-benzo[a]carbazole

Specific Actions

Elimination
(Not Feasible - Compound is Required)

Substitution
(Not Feasible - Specific Compound Needed)

Engineering Controls
(Primary Barrier)

Most Effective

Administrative Controls
(Procedural Safety)

Use Certified Chemical Fume Hood Ensure Adequate General Ventilation

Personal Protective Equipment (PPE)
(Last Line of Defense)

Least Effective

Develop & Follow Detailed SOPs Mandatory Personnel Training Establish a Designated Work AreaNitrile or Neoprene Gloves Chemical Splash Goggles & Face Shield Flame-Resistant Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of controls prioritizing engineering and administrative solutions.

Detailed Control Measures:
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Engineering Controls:

Chemical Fume Hood: All manipulations of 2-bromo-11H-benzo[a]carbazole solid or its

solutions must be performed inside a certified chemical fume hood to prevent inhalation of

dusts or vapors.[7]

Ventilation: The laboratory must have adequate general ventilation.[9] Emergency

eyewash stations and safety showers must be readily accessible and tested regularly.[9]

Administrative Controls:

Designated Area: A specific area of the lab should be demarcated for work with this

compound to prevent cross-contamination.

Standard Operating Procedures (SOPs): Detailed, written SOPs for handling, storage, and

disposal are mandatory.

Training: All personnel must be trained on the potential hazards and the specific SOPs for

this compound before beginning work.

Personal Protective Equipment (PPE):

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile or neoprene) at all

times. Gloves must be inspected before use and disposed of as contaminated waste after

handling.[2][10]

Eye and Face Protection: Chemical splash goggles are mandatory. When handling larger

quantities or when there is a significant splash risk, a face shield must be worn in addition

to goggles.[10][11]

Body Protection: A flame-resistant lab coat should be worn and kept buttoned. For

operations with a high risk of contamination, disposable sleeves may be appropriate.[11]

Section 4: Experimental Protocols and Workflows
The following protocols are designed to minimize exposure and ensure safe handling. They

should be adapted to specific experimental needs and incorporated into formal laboratory

SOPs.
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Protocol 1: Weighing and Solution Preparation
Preparation: Don all required PPE (goggles, face shield, lab coat, double-gloving

recommended). Ensure the chemical fume hood is operational.

Staging: Place all necessary equipment (spatula, weigh paper/boat, vials, solvent, vortexer)

inside the fume hood before introducing the compound.

Weighing: Carefully weigh the desired amount of 2-bromo-11H-benzo[a]carbazole onto a

weigh paper or into a tared vial. Avoid creating airborne dust.

Transfer: Add the solvent to the vial containing the solid. Cap the vial securely.

Dissolution: Use a vortexer or sonicator to fully dissolve the compound. Keep the container

capped.

Cleanup: Carefully wipe down the balance and surrounding area inside the fume hood with a

solvent-dampened towel. Dispose of all contaminated disposables (gloves, weigh paper,

wipes) into a designated hazardous waste container.[7]

Protocol 2: Spill Response
The immediate response to a spill is critical. The following workflow should be followed.
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Spill Occurs

Assess Spill Size & Location
(Inside or Outside Fume Hood?)

Small Spill (<1g) 
INSIDE Fume Hood

Small & Contained

Large Spill (>1g) OR
ANY Spill OUTSIDE Hood

Large or Uncontained

Contain Spill with Absorbent Material
(Work from outside-in)

Alert Colleagues & Evacuate Area
Restrict Access

Call Environmental Health & Safety (EHS)Carefully Collect Material
Place in Labeled Waste Bag

Decontaminate Area with Appropriate Solvent
(Collect rinsate as waste)

Dispose of all materials
as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency spill response workflow for 2-bromo-11H-benzo[a]carbazole.

Protocol 3: Waste Disposal
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Improper disposal can lead to environmental contamination and regulatory violations.[7]

Segregation: All waste contaminated with 2-bromo-11H-benzo[a]carbazole must be

segregated as hazardous waste. This includes solid waste (unused chemical, contaminated

gloves, pipette tips, paper towels) and liquid waste (reaction mixtures, solvent rinses).[7]

Containerization: Use a designated, chemically compatible, and clearly labeled hazardous

waste container with a secure lid.

Decontamination: Non-disposable glassware should be decontaminated by rinsing with a

suitable solvent (e.g., acetone). This rinsate must be collected as hazardous liquid waste.[7]

Disposal: Follow institutional and local regulations for the disposal of hazardous chemical

waste, which typically involves collection by a licensed hazardous waste management

company for high-temperature incineration.[7]

Section 5: First Aid Measures
These first aid measures are based on the recommendations for the analogue 2-Bromo-9H-

carbazole.[2] In all cases of exposure, seek immediate medical attention and provide the

Safety Data Sheet to the responding physician.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or stops, provide artificial respiration. Get medical attention if you feel

unwell.[2]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor immediately if you feel unwell.[2]

Section 6: Storage and Stability
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Storage Conditions: Store in a cool, dry, well-ventilated place. Keep the container tightly

closed to prevent moisture ingress and contamination.[9] Store away from strong oxidizing

agents.[9]

Chemical Stability: The product is expected to be stable under normal handling and storage

conditions.[9]

Conclusion
2-bromo-11H-benzo[a]carbazole is a compound for which specific health and safety data is

lacking. The prudent course of action for any researcher, scientist, or drug development

professional is to handle it with the utmost care, assuming it is hazardous based on its

chemical class and data from structural analogues. By implementing stringent engineering

controls, following detailed administrative procedures, and using appropriate personal

protective equipment, the risks associated with handling this compound can be effectively

managed. The protocols and information within this guide provide a robust framework for

establishing a safe laboratory environment for the use of 2-bromo-11H-benzo[a]carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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